2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid

• IUPAC Name: 2-[4-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid
• InChI: InChI=1S/C27H23N3O5/c31-25(32)17-9-10-24-23(15-17)28-26(35-24)29-11-13-30(14-12-29)27(33)34-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,15,22H,11-14,16H2,(H,31,32)
• InChI Key: KYPUTOXEBNYOLB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=C(O2)C=CC(=C3)C(=O)O)C(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46
• Molecular Formula: C27H23N3O5
• Molecular Weight: 469.5 g/mol
• CAS No.: 2416230-63-0

Description

The compound 2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid features a 1,3-benzoxazole core substituted at position 2 with a piperazine moiety protected by a 9-fluorenylmethoxycarbonyl (FMOC) group and at position 5 with a carboxylic acid. The FMOC group is a widely used protecting group in peptide synthesis, enhancing solubility and stability during solid-phase synthesis .

Comparison with Similar Compounds

Structural Analogues and Key Differences

The table below compares the target compound with structurally related FMOC-piperazine derivatives:

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight	Key Features
Target Compound : 2-[4-(FMOC-piperazin-1-yl)]-1,3-benzoxazole-5-carboxylic acid	1,3-Benzoxazole	- FMOC-piperazine at C2 - Carboxylic acid at C5	C₂₉H₂₄N₃O₅*	~518.5*	Benzoxazole core; potential for conjugation via carboxylic acid
Methyl 4-(4-(2-Phenylquinoline-4-carbonyl)piperazin-1-yl)benzoate (C1)	Quinoline	- Phenylquinoline at C4 - Methyl benzoate at piperazine	C₂₈H₂₅N₃O₃	463.5	Quinoline core; ester functionality; yellow/white solid
4-(4-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperazin-2-yl)benzoic acid (HE-3508)	Benzoic acid	- FMOC-piperazine - Tert-butoxycarbonyl (Boc) protection	C₃₁H₃₂N₂O₆	528.6	Dual protection (FMOC/Boc); high purity (95%)
2-(6-(4-(FMOC-piperazin-1-yl)-4-oxoquinazolin-3(4H)-yl)acetic acid	Quinazolinone	- FMOC-piperazine at C6 - Acetic acid at C3	C₂₉H₂₆N₄O₅	510.5	Quinazolinone core; acetic acid side chain; storage in inert atmosphere

*Note: The molecular formula and weight of the target compound are estimated based on structural analogs.

Key Observations:

Benzoxazoles exhibit moderate aromaticity compared to quinolines, which may alter solubility and reactivity .

Functional Groups :

• The carboxylic acid at position 5 (target compound) enables conjugation or salt formation, unlike methyl esters (e.g., C1 ) or tert-butyl esters (e.g., HE-3508 ).
• FMOC protection is consistent across analogs, suggesting shared synthetic utility in peptide and heterocycle synthesis .

Physicochemical Properties :

• Analogs like C1 and HE-3508 are reported as solids, suggesting the target compound is likely a solid. However, specific data on melting points or solubility are unavailable.
• Stability: The tert-butoxycarbonyl (Boc) group in HE-3508 offers acid-labile protection, whereas FMOC is base-labile, allowing orthogonal deprotection strategies.